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Introduction

Octafluorobutane (C4F8), specifically the cyclic isomer octafluorocyclobutane, is a synthetic,
inert perfluorocarbon gas. Characterized by its high density, chemical stability, and non-
flammaubility, it has found a diverse range of applications across various scientific and industrial
sectors.[1][2] Initially recognized for its roles in industrial processes such as semiconductor
manufacturing and refrigeration, its unique physical and biological properties have propelled its
adoption into advanced medical fields, including ophthalmology, diagnostic imaging, and
targeted drug delivery. This technical guide provides a comprehensive review of the core
applications of octafluorobutane, focusing on the underlying principles, experimental
methodologies, and quantitative data relevant to research and development professionals.

Physicochemical and Safety Profile

The utility of octafluorobutane in diverse applications stems from its distinct physical, chemical,
and safety characteristics. It is a colorless, odorless, and non-flammable gas under standard
conditions.[1][2][3]
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Quantitative Properties

The key physical and chemical properties of octafluorobutane are summarized below. These
values are critical for its application in both industrial and medical contexts, influencing its
behavior as a gas, liquid, and component in multiphase systems.

Property Value Reference(s)
Molecular Formula C4F8

Molar Mass 200.03 g/mol

Boiling Point -5.8°C to -8°C [2][4]

Melting Point -40.1°C to -45.6°C [2]

Vapor Density (Air=1) 6.9 [4]

Liquid Density 1.654 g/cm3

Water Solubility 140 mg/L at 20°C [5]

Ozone Depletion Potential

(ODP) o]

Global Warming Potential

10,300 [71[8]
(GWP, 100-yr)

Safety and Handling

While chemically inert and non-toxic, octafluorobutane is a simple asphyxiant.[3] High
concentrations can displace oxygen, leading to dizziness and suffocation, particularly in
confined spaces.[1][4] Direct contact with the liquefied gas can cause severe frostbite.[1][4][5]
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Precautionary

Hazard Description Reference(s)
Measures
Can displace oxygen Ensure adequate
Asphyxiation in enclosed areas, ventilation. Use in [3B114119]
leading to suffocation.  well-ventilated areas.
Wear appropriate
o ] personal protective
Contact with liquefied )
) equipment (PPE),
Frostbite gas can cause severe ) ) [4115119]
) including cryogenic
cryogenic burns.
gloves and safety
glasses.
Use equipment rated
Shipped as a liquefied  for cylinder pressure.
High Pressure gas under pressure Protect cylinders from [9][10]
(25 psig @ 70°F). physical damage. Do
not expose to heat.
Thermal Use extinguishing
decomposition (e.g., media appropriate for
Decomposition in a fire) can produce the surrounding fire. [319]

toxic gases like Firefighters should

hydrogen fluoride. wear SCBA.

Medical and Drug Development Applications

The biocompatibility and unique physical properties of octafluorobutane have made it a
valuable tool in medicine, particularly in ophthalmology, medical imaging, and as a component
in advanced drug delivery systems.

Ophthalmic Surgery: Vitreoretinal Tamponade

In vitreoretinal surgery, particularly for repairing retinal detachments, an intraocular gas bubble
is used to press the detached retina back into place, allowing for healing. This is known as a
gas tamponade.[11] Octafluorobutane is one of the fluorinated gases used for this purpose,
valued for its persistence in the eye.[11][12][13] Its low solubility in water allows it to remain in
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the vitreous cavity longer than air or other gases like sulfur hexafluoride (SF6), providing a
more durable tamponade for complex detachments.[11]

The diagram below illustrates the process of using octafluorobutane as a gas tamponade in
retinal detachment surgery.
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Caption: Workflow for retinal detachment surgery using C4F8 gas tamponade.
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Diagnhostic Imaging

Octafluorobutane serves as a contrast agent in two key imaging modalities: ultrasound and
Magnetic Resonance Imaging (MRI).[14]

Octafluorobutane is a core component of microbubbles used as contrast agents in contrast-
enhanced ultrasound (CEUS).[15][16] These microbubbles, typically 1-8 um in diameter,
consist of a biocompatible shell (e.g., lipid or polymer) encapsulating the C4F8 gas.[14][16]
When injected intravenously, they enhance the acoustic backscatter of blood, significantly
improving the visualization of blood flow and tissue perfusion.[14][17] The low water solubility
and high molecular weight of C4F8 increase the stability and persistence of the microbubbles
in circulation compared to air-filled bubbles.[15]

Due to its high density of magnetically equivalent fluorine nuclei, octafluorobutane is being
explored as a novel gaseous contrast agent for °F MR, particularly for lung imaging.[18][19]
Since biological tissues have negligible intrinsic fluorine content, 1°F MRI offers the potential for
background-free imaging.[20] Inhaled C4F8 gas can provide high-resolution images of
ventilated lung spaces, demonstrating a higher signal-to-noise ratio (SNR) compared to other
perfluorinated gases like perfluoropropane.[18][19]

Targeted Drug and Gene Delivery

The unique properties of C4F8 are being harnessed to create sophisticated platforms for
targeted therapy.

Sonoporation is a technique that uses ultrasound to transiently increase the permeability of cell
membranes, facilitating the intracellular delivery of drugs, genes, or other therapeutic agents.
[21] When C4F8-filled microbubbles are exposed to an ultrasound field, they oscillate and
collapse (cavitate).[22] This cavitation creates mechanical forces that induce temporary pores
in nearby cell membranes, allowing therapeutic molecules to enter the cell.[21] This method
offers a non-invasive and spatially targeted approach to enhance drug efficacy.[23][24]

o Cell Culture: Plate target cells (e.g., cancer cells) in a suitable culture vessel (e.g., 24-well
plate) and grow to 80-90% confluency.

+ Reagent Preparation:
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o Reconstitute lipid-shelled C4F8 microbubbles in phosphate-buffered saline (PBS) to the
desired concentration (e.g., 1-5% v/v).

o Prepare the therapeutic agent (e.g., fluorescently-labeled dextran for permeability studies,
or a chemotherapeutic drug) in the cell culture medium.

e Treatment:

o Replace the existing cell culture medium with the medium containing both the
microbubbles and the therapeutic agent.

o Position an ultrasound transducer directly above or below the well.

o Apply a focused ultrasound pulse with optimized parameters. Key parameters to optimize
include:

Frequency: Typically low frequencies (e.g., 250 kHz - 1 MHz) are effective.[21][24][25]

Peak Negative Pressure: Ranging from 300-800 kPa.[21][24]

Pulse Duration & Repetition Frequency: e.g., 8 us pulse duration, 3 kHz repetition
frequency.[25]

Insonation Time: Typically 10-60 seconds.[26][27]
o Post-Treatment & Analysis:
o Incubate cells for a defined period (e.g., 1-24 hours).
o Assess cell viability using methods like Trypan Blue exclusion or MTT assay.

o Quantify intracellular uptake of the therapeutic agent using flow cytometry or fluorescence
microscopy.

The diagram below outlines the key steps in microbubble-mediated sonoporation for targeted
drug delivery.
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Caption: Mechanism of targeted drug delivery via C4F8 microbubble sonoporation.

© 2025 BenchChem. All rights reserved.

8/12

Tech Support


https://www.benchchem.com/product/b1294393?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Another innovative approach involves formulating octafluorobutane into liquid-core
nanodroplets.[28] These nanodroplets can be engineered to undergo a phase shift from liquid
to gas when triggered by an external energy source like ultrasound, a process known as
acoustic droplet vaporization (ADV).[22] This conversion creates a microbubble in situ at the
target site. This technology is promising for combining high-resolution imaging with on-demand
drug release, as the nanodroplets are small enough to extravasate into tumor tissues.[22][28]
[29]

Industrial Applications

Beyond its medical uses, octafluorobutane is a critical material in several high-tech industrial
processes.

Semiconductor Manufacturing

High-purity octafluorobutane is extensively used in the semiconductor industry as an etching
gas in plasma etching processes.[2][10] In a radiofrequency (RF) field, C4F8 generates
reactive radicals that precisely etch silicon and silicon dioxide, enabling the fabrication of
complex integrated circuits.[10] The plasma can also form a protective fluoropolymer layer on
the sidewalls of etched features, ensuring structural integrity.[10]

Refrigeration and Fire Suppression

Octafluorobutane has been investigated as a specialty refrigerant, particularly as a
replacement for ozone-depleting chlorofluorocarbons (CFCs).[2][€] Its non-flammable nature
and ability to absorb heat make it an effective fire suppression agent, especially for protecting
sensitive electronic equipment where water-based systems would be damaging.[2][6][10]

This diagram provides a summary of the primary industrial applications of octafluorobutane.
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Caption: Key industrial applications of octafluorobutane.

Conclusion

Octafluorobutane is a highly versatile perfluorocarbon with a growing portfolio of critical
applications. While its industrial uses in semiconductor etching and specialty cooling remain
significant, its role in medicine and drug development is rapidly expanding. As a key
component in ultrasound contrast agents, a promising agent for 1°F MRI, and a facilitator for
targeted drug delivery via sonoporation and phase-shift nanodroplets, C4F8 is enabling
significant advances in diagnostics and therapeutics. Future research will likely focus on
refining these medical applications, developing more sophisticated drug delivery systems, and
mitigating its environmental impact as a potent greenhouse gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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